![molecular formula C18H14ClNO4 B3749666 4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one](/img/structure/B3749666.png)
4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
Overview
Description
4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one, also known as CDMOB-PX, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been studied extensively due to its potential therapeutic properties, particularly in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one involves the inhibition of tubulin polymerization, which is essential for cell division. By disrupting this process, this compound can prevent the growth and proliferation of cancer cells. Additionally, studies have shown that this compound can induce cell cycle arrest and inhibit the activity of certain enzymes involved in cancer cell survival.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, studies have suggested that this compound may have anti-inflammatory and anti-oxidant effects. Additionally, this compound has been shown to have low toxicity, making it a potentially safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one in lab experiments is its high purity and stability, which makes it a reliable tool for research. Additionally, this compound has been shown to have low toxicity, which reduces the risk of adverse effects in experimental models. However, one limitation of using this compound is that it is a synthetic compound, which may limit its relevance to natural systems.
Future Directions
There are several potential future directions for research on 4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. One area of interest is the development of new derivatives of this compound that may have improved therapeutic properties. Additionally, further studies are needed to investigate the potential anti-inflammatory and anti-oxidant effects of this compound. Finally, research is needed to determine the optimal dosing and administration of this compound for therapeutic use.
Scientific Research Applications
4-(2-chloro-4,5-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent. In particular, studies have focused on its ability to inhibit the growth of cancer cells. Research has shown that this compound can induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for chemotherapy.
properties
IUPAC Name |
(4Z)-4-[(2-chloro-4,5-dimethoxyphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClNO4/c1-22-15-9-12(13(19)10-16(15)23-2)8-14-18(21)24-17(20-14)11-6-4-3-5-7-11/h3-10H,1-2H3/b14-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYDWDDHWUXJCHC-ZSOIEALJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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